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For Research Use Only. Not for use in diagnostic procedures.

Introduction

KWCN-41 is a potent and selective small molecule inhibitor of Receptor-Interacting Protein
Kinase 1 (RIPK1), a critical regulator of the necroptosis signaling pathway.[1][2][3][4][5][6]
Necroptosis is a form of programmed cell death that, unlike apoptosis, occurs independently of
caspases and is implicated in various inflammatory diseases. KWCN-41 specifically targets the
kinase activity of RIPK1, thereby blocking the downstream signaling cascade that leads to
necroptotic cell death. These application notes provide detailed protocols for utilizing KWCN-41
to study and inhibit necroptosis in cell-based assays.

Product Information

Product Name

KWCN-41

CAS Number 2913223-17-1
Molecular Formula C1sH17N302
Molecular Weight 307.35 g/mol
Purity >99%
Appearance Solid

Solubility Soluble in DMSO
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Mechanism of Action

KWCN-41 functions as an ATP-competitive inhibitor of RIPK1 kinase.[2] By binding to the ATP
pocket of RIPK1, it prevents the autophosphorylation of RIPK1 and the subsequent recruitment
and phosphorylation of RIPK3 and Mixed-Lineage Kinase Domain-Like (MLKL) pseudokinase.
[2] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to
membrane rupture and cell death. KWCN-41 effectively blocks these downstream events,

thereby inhibiting necroptosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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